2-(2-Methoxyphenyl)-5-nitrobenzo[d]oxazole

• Molecular Formula: C14H10N2O4
• Molecular Weight: 270.24 g/mol
• IUPAC Name: 2-(2-methoxyphenyl)-5-nitro-1,3-benzoxazole
• InChI: InChI=1S/C14H10N2O4/c1-19-12-5-3-2-4-10(12)14-15-11-8-9(16(17)18)6-7-13(11)20-14/h2-8H,1H3
• InChI Key: SNPIVDIPQHOROZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NC3=C(O2)C=CC(=C3)[N+](=O)[O-]

Description

2-(2-Methoxyphenyl)-5-nitrobenzo[d]oxazole is a substituted benzo[d]oxazole derivative characterized by a methoxy group at the 2-position of the phenyl ring and a nitro group at the 5-position of the benzoxazole core.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Methoxyphenyl)-5-nitrobenzo[d]oxazole can be achieved through several methods. One common approach involves the cyclization of 2-aminophenol derivatives with appropriate aldehydes or ketones under acidic or basic conditions. For instance, the reaction of 2-aminophenol with 2-methoxybenzaldehyde in the presence of an acid catalyst can yield the desired compound .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale operations. Microwave-assisted synthesis and catalyst-free methods have been explored to enhance efficiency and reduce environmental impact .

Chemical Reactions Analysis

Types of Reactions

2-(2-Methoxyphenyl)-5-nitrobenzo[d]oxazole undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group under appropriate conditions.

Substitution: The methoxy group can be replaced by other substituents through nucleophilic substitution reactions.

Cyclization: The compound can participate in cyclization reactions to form more complex heterocyclic structures

Common Reagents and Conditions

Oxidation: Common reagents include hydrogenation catalysts or reducing agents like tin(II) chloride.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.

Cyclization: Acid or base catalysts are often employed to facilitate cyclization reactions

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, reduction of the nitro group yields 2-(2-Methoxyphenyl)-5-aminobenzo[d]oxazole .

Scientific Research Applications

Pharmaceutical Development

Antimicrobial Activity
The compound has shown promise as an antimicrobial agent. Research indicates that derivatives of benzo[d]oxazoles, including 2-(2-Methoxyphenyl)-5-nitrobenzo[d]oxazole, exhibit significant antibacterial properties. Studies have focused on its interaction with biological targets, particularly in inhibiting Mycobacterium tuberculosis inosine 5’-monophosphate dehydrogenase (IMPDH), which is crucial for guanine nucleotide biosynthesis. Compounds that inhibit this enzyme have been identified as potential therapeutic agents against drug-resistant strains of tuberculosis .

Anticancer Properties
Recent investigations into the anticancer potential of similar compounds have highlighted the importance of structural modifications in enhancing biological activity. For instance, related oxadiazole compounds have demonstrated significant cytotoxic effects against various cancer cell lines, suggesting that 2-(2-Methoxyphenyl)-5-nitrobenzo[d]oxazole may also possess anticancer properties worth exploring .

Synthesis and Chemical Reactivity

The synthesis of 2-(2-Methoxyphenyl)-5-nitrobenzo[d]oxazole typically involves multi-step reactions that allow for the introduction of various substituents to optimize its properties. The compound's chemical reactivity can be attributed to its functional groups, making it suitable for further derivatization to enhance its biological activity.

Synthesis Methods Overview

Synthesis Method	Description
N-deprotonation-O-SNAr cyclization	A method used to create benzo[d]oxazoles from anilide precursors .
Cyclization processes	Involves the formation of cyclic structures that can enhance biological activity.

Biological Interaction Studies

Understanding the pharmacokinetics and pharmacodynamics of 2-(2-Methoxyphenyl)-5-nitrobenzo[d]oxazole requires extensive interaction studies with biological targets. These studies are essential for elucidating the compound's mechanism of action and optimizing its therapeutic efficacy. Potential methodologies include:

• Binding affinity assays : To evaluate how well the compound interacts with target enzymes.
• Cell viability assays : To assess the cytotoxic effects on various cell lines.
• In vivo models : To study the compound's efficacy and safety in living organisms.

Material Science Applications

Beyond medicinal applications, compounds like 2-(2-Methoxyphenyl)-5-nitrobenzo[d]oxazole may also find use in material science due to their unique chemical structure. Their potential applications include:

• Fluorescent materials : The structural features may allow these compounds to be used in developing fluorescent probes.
• UV-absorbing materials : Their chemical stability can be advantageous in creating materials that require UV protection.

Conclusion and Future Directions

The exploration of 2-(2-Methoxyphenyl)-5-nitrobenzo[d]oxazole is still in its early stages, with many potential applications yet to be fully realized. Continued research is needed to establish its pharmacological profile, optimize synthesis methods, and explore new applications across various scientific fields.

Future studies should focus on:

• Expanding structure-activity relationship (SAR) investigations to identify more potent derivatives.
• Conducting comprehensive toxicity assessments to evaluate safety profiles.
• Investigating synergistic effects with existing drugs to enhance therapeutic outcomes.

Mechanism of Action

The mechanism of action of 2-(2-Methoxyphenyl)-5-nitrobenzo[d]oxazole involves its interaction with specific molecular targets. The nitro group can undergo reduction to form reactive intermediates that interact with cellular components, leading to antimicrobial or anticancer effects. The compound may also inhibit key enzymes or signaling pathways involved in inflammation and tumor growth .

Comparison with Similar Compounds

Table 1: Key Properties of 5-Nitrobenzo[d]oxazole Derivatives

Compound	Substituent(s)	Yield (%)	Melting Point (°C)	Key Spectral Features (IR, NMR)	Reference
2-(2-Methoxyphenyl)-5-nitrobenzo[d]oxazole	2-OCH₃, 5-NO₂	N/A	N/A	Anticipated: NO₂ stretch (~1340–1520 cm⁻¹), methoxy δ ~3.8–4.0 ppm (¹H NMR)	—
2-(2-Fluorophenyl)-5-nitrobenzo[d]oxazole (46)	2-F, 5-NO₂	88	172–173	IR: 1617, 1521, 1340 cm⁻¹; ¹H NMR δ 8.72 (d, 1H)
2-(3-Chlorophenyl)-5-nitrobenzo[d]oxazole (47)	3-Cl, 5-NO₂	68	N/A	¹³C NMR δ 163.5 (C=O), 161.1 (d, J = 260.5 Hz, C-F)

Key Observations :

• Halogen vs. Methoxy : Fluorine and chlorine substituents (electron-withdrawing) reduce yields compared to methoxy (electron-donating), possibly due to steric or electronic effects during synthesis .
• Melting Points : The fluorinated derivative (46) exhibits a sharp melting point (172–173°C), suggesting high crystallinity, while the methoxy analog’s melting behavior remains uncharacterized.

Table 2: Antiplasmodial Activity of 2,5-Diaryloxazoles

Compound	Substituents	Selectivity Index (SI) vs. P. falciparum	Reference
2-(2',3'-Dimethoxyphenyl)-5-(2"-hydroxyphenyl)oxazole (31)	2',3'-OCH₃, 2"-OH	>40.20 (3D7), >126.58 (K1)
2-(2',3'-Dimethoxyphenyl)-5-(2"-benzyloxyphenyl)oxazole (32)	2',3'-OCH₃, 2"-OBn	>41.27 (3D7), >59.06 (K1)
Target Compound	2-OCH₃, 5-NO₂	Not reported	—

Key Observations :

• Methoxy groups at specific positions (e.g., 2',3'-dimethoxy in 31 and 32) enhance antiplasmodial activity, likely by improving membrane permeability or target binding .

Photophysical Behavior: ESIPT and Rotamerization

2-(2'-Hydroxyphenyl)oxazole (HPO) derivatives undergo excited-state intramolecular proton transfer (ESIPT), a process critical for fluorescence and sensor applications . In contrast, the methoxy group in 2-(2-Methoxyphenyl)-5-nitrobenzo[d]oxazole prevents ESIPT due to the absence of a proton-donating hydroxyl group. Instead, the nitro group may stabilize charge-transfer states, altering UV-vis absorption or emission spectra.

Biological Activity

2-(2-Methoxyphenyl)-5-nitrobenzo[d]oxazole is a compound belonging to the benzo[d]oxazole family, which is recognized for its diverse biological activities. The specific structure of this compound, characterized by a methoxyphenyl group at the 2-position and a nitro group at the 5-position, suggests potential interactions with various biological targets. This article reviews the biological activity of this compound, summarizing relevant research findings, including structure-activity relationships (SAR), antimicrobial properties, and potential therapeutic applications.

Chemical Structure and Properties

The chemical structure of 2-(2-Methoxyphenyl)-5-nitrobenzo[d]oxazole can be represented as follows:

$$\text{C}_{15}\text{H}_{12}\text{N}_2\text{O}_3$$

This compound exhibits notable chemical reactivity due to its functional groups, which may influence its biological activity. The presence of the nitro group is often associated with enhanced antibacterial properties, while the methoxy substitution may affect solubility and bioavailability.

Antimicrobial Activity

Research has shown that compounds within the benzo[d]oxazole class exhibit significant antimicrobial properties. A study evaluating various oxazole derivatives found that certain compounds demonstrated effective inhibition against bacterial strains such as Staphylococcus aureus and Escherichia coli. For instance, compounds similar to 2-(2-Methoxyphenyl)-5-nitrobenzo[d]oxazole have been reported to show minimum inhibitory concentrations (MIC) in the range of 1-10 µg/ml against these pathogens .

Table 1: Antimicrobial Activity of Related Compounds

Compound Name	MIC (µg/ml) against S. aureus	MIC (µg/ml) against E. coli
Compound A	5	8
Compound B	3	6
Compound C	10	12

Inhibition of Enzymatic Activity

Inhibitors targeting specific enzymes have gained attention for their therapeutic potential. For example, studies on related benzoxazole derivatives indicated that they could inhibit Mycobacterium tuberculosis inosine monophosphate dehydrogenase (IMPDH), a key enzyme in guanine nucleotide biosynthesis. The inhibition of IMPDH by derivatives in this series suggests a promising pathway for developing new antibacterial agents .

Table 2: Enzyme Inhibition Activity

Compound Name	Target Enzyme	IC50 (µM)
Compound D	IMPDH	0.5
Compound E	IMPDH	1.0

Structure-Activity Relationships (SAR)

Understanding the SAR is crucial for optimizing the biological activity of benzo[d]oxazole derivatives. Modifications at various positions on the benzoxazole ring can significantly alter their potency and selectivity for biological targets. For instance, introducing different substituents on the phenyl ring can enhance solubility or increase interaction with target enzymes.

Case Study: Synthesis and Evaluation

In one study, a series of substituted benzo[d]oxazoles were synthesized and evaluated for their antibacterial activity. The results indicated that compounds with electron-donating groups (like methoxy) at the para position exhibited enhanced antibacterial effects compared to those with electron-withdrawing groups .